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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)-2-fluorophenol
CAS No.: 1214390-52-9
Cat. No.: B1342016

Get Quote

. J

Synthesis, Properties, and Application Logic in Drug
Discovery & Material Science
Part 1: Executive Summary & Chemical Identity

4-(3-Fluorophenyl)-2-fluorophenol (Systematic Name: 2-fluoro-4-(3-fluorophenyl)phenol) is a
difluorinated biphenyl derivative. It functions as a critical intermediate in the synthesis of
nematic liquid crystals (where lateral fluorination tailors dielectric anisotropy) and as a biaryl
scaffold in medicinal chemistry (enhancing metabolic stability via fluorine substitution).

Structural Specifications
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Property Data

IUPAC Name 2-Fluoro-4-(3-fluorophenyl)phenol
Common Identifier 3',2-Difluoro-4-hydroxybiphenyl
Molecular Formula C12HsF20

Molecular Weight 190.19 g/mol

SMILES Oclccc(cclF)-c2ccec(F)c2

Phenolic Hydroxyl (pKa ~9.5), Lateral Fluorines

Key Functional Groups .
(Positions 2, 3"

Appearance White to off-white crystalline solid

Structural Logic

e Position 2-Fluorine (Ortho to OH): Increases the acidity of the phenol via inductive
withdrawal (-I effect) and introduces steric bulk that influences the torsion angle between the

phenyl rings.

o Position 3'-Fluorine (Meta on Ring B): Modulates lipophilicity and blocks metabolic oxidation
at a typically reactive site, a strategy known as "metabolic blocking" in drug design.

Part 2: Synthetic Methodology (Suzuki-Miyaura
Coupling)[3][4][5]

The most authoritative and scalable route to 4-(3-Fluorophenyl)-2-fluorophenol is the Suzuki-
Miyaura Cross-Coupling reaction. This pathway is preferred over Gomberg-Bachmann or
Ulimann couplings due to mild conditions, high functional group tolerance, and the avoidance
of toxic tin reagents (Stille).

Reaction Pathway Visualization

The following diagram illustrates the convergent synthesis strategy.
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Figure 1: Palladium-catalyzed Suzuki-Miyaura coupling pathway for target synthesis.
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Detailed Experimental Protocol

Note: This protocol is designed to be self-validating through Thin Layer Chromatography (TLC)
checkpoints.

Reagents:

e 4-Bromo-2-fluorophenol (1.0 equiv)

e 3-Fluorophenylboronic acid (1.2 equiv)

o Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)
e Potassium Carbonate (K2CO3) (2.0 equiv)

e Solvent System: 1,2-Dimethoxyethane (DME) / Water (3:1 ratio)
Step-by-Step Workflow:

o Preparation (Inert Atmosphere):

o Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir
bar.

o Purge with Nitrogen (N2) or Argon for 15 minutes. Reason: Pd(0) catalysts are sensitive to
oxidation, which deactivates the catalytic cycle.

» Solvent Degassing:
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o Sparge the DME/Water mixture with N2 gas for 30 minutes prior to use. Causality:
Dissolved oxygen promotes homocoupling of the boronic acid (side product) and oxidation
of the phosphine ligands.

e Reaction Assembly:

o Charge the flask with 4-Bromo-2-fluorophenol (e.g., 5.0 g, 26.2 mmol) and 3-
Fluorophenylboronic acid (4.4 g, 31.4 mmol).

o Add the degassed solvent (60 mL).
o Add K2COs (7.2 g, 52.4 mmol).
o Add Pd(PPhs)s (1.5 g, 1.3 mmol) last to minimize air exposure.
e Heating & Monitoring (The Checkpoint):
o Heat the mixture to reflux (approx. 85°C) under N2.
o Validation: Check TLC after 3 hours (Eluent: 20% Ethyl Acetate in Hexanes).

o Success Indicator: Disappearance of the starting bromide spot (Rf ~0.6) and appearance
of a new, more polar fluorescent spot (Product). If bromide remains, add 1 mol% additional
catalyst.

o Workup & Purification:
o Cool to room temperature.[1]

o Dilute with Ethyl Acetate (EtOAc) and wash with 1M HCI (to neutralize the phenolate and
remove inorganic salts).

o Wash organic layer with Brine, dry over anhydrous MgSOa, and concentrate in vacuo.

o Purification: Recrystallize from Ethanol/Water or perform Flash Column Chromatography
(SiO2, Hexanes/EtOAc gradient) to remove palladium residues (black specks).

Part 3: Physicochemical Characterization
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The introduction of fluorine atoms significantly alters the physical properties compared to the

non-fluorinated biphenyl-4-ol.

Property Value (Estimated/Lit)

Implications

Melting Point 45-60°C

Lower than non-fluorinated
analog (MP ~166°C) due to
disruption of crystal packing by

lateral fluorine.

pKa ~9.2-95

Slightly more acidic than
phenol (pKa 10) due to
electron-withdrawing F at ortho

position.

LogP (Lipophilicity) ~3.4

Increased lipophilicity
facilitates membrane
permeability in biological

systems.

Dielectric Anisotropy (
Negative/Low Positive

)

Critical for Liquid Crystal
switching speeds; lateral F
induces a transverse dipole

moment.

Part 4: Applications In Industry & Research[5][6][7]
Liquid Crystal Display (LCD) Materials

In the LCD industry, 4-(3-Fluorophenyl)-2-fluorophenol serves as a "mesogenic core."

e Mechanism: The lateral fluorine atoms (at 2 and 3') create a twisted biphenyl conformation.

This reduces the melting point of the liquid crystal mixture, allowing displays to function at

lower temperatures (e.g., outdoor displays).

« Viscosity: The fluorination reduces rotational viscosity (

), leading to faster pixel response times.
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Medicinal Chemistry (Bioisosteres)

This scaffold is used to replace standard biphenyls in drug design.

e Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond.
Placing fluorine at the 3' position blocks metabolic hydroxylation by Cytochrome P450
enzymes, extending the half-life (

) of the drug.

¢ Binding Affinity: The fluorine atom can act as a weak hydrogen bond acceptor or fill
hydrophobic pockets in protein targets (e.g., Kinase inhibitors).

Application Logic Diagram

4-(3-Fluorophenyl)-2-fluorophenol
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Figure 2: Structure-Property-Application relationships.

Click to download full resolution via product page

Part 5: Safety & Handling (MSDS Highlights)

e Hazards: Like most fluorophenols, this compound is an Irritant (Skin/Eye) and potentially
Toxic if swallowed.

e Handling:

o Use Neoprene or Nitrile gloves (breakthrough time > 480 min).
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o Handle in a fume hood to avoid inhalation of dust/vapors.

o Storage: Store in a cool, dry place under inert gas (Ar/Nz) to prevent slow oxidation of the
phenol ring over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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